1-(1,4-diazepan-1-yl)cyclobutane-1-carboxylic acid dihydrochloride

• IUPAC Name: 1-(1,4-diazepan-1-yl)cyclobutane-1-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C10H18N2O2.2ClH/c13-9(14)10(3-1-4-10)12-7-2-5-11-6-8-12;;/h11H,1-8H2,(H,13,14);2*1H
• InChI Key: LPLQEXNMICDPJS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C(=O)O)N2CCCNCC2.Cl.Cl
• Molecular Formula: C10H20Cl2N2O2
• Molecular Weight: 271.18 g/mol

Description

1-(1,4-Diazepan-1-yl)cyclobutane-1-carboxylic acid dihydrochloride, also known as 1,4-Diazepan-1-ylcyclobutane-1-carboxylic acid dihydrochloride or DCD, is a synthetic organic compound belonging to the diazepane family. It is a white crystalline solid with a molecular weight of 298.99 g/mol. DCD is a versatile organic compound with a variety of applications in organic synthesis, medicinal chemistry, and biophysical research.

Scientific Research Applications

DCD has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a starting material for the synthesis of a variety of heterocyclic compounds. DCD is also used in medicinal chemistry as a starting material for the synthesis of various therapeutic agents. In biophysical research, DCD has been used to study the interactions between proteins and nucleic acids.

Mechanism of Action

The mechanism of action of DCD is not well understood. However, it is believed that DCD acts as a proton donor, donating a proton to the target molecule. This protonation results in a change in the target molecule's conformation, which can lead to changes in its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of DCD are not well understood. However, it is believed to have an inhibitory effect on the activity of enzymes such as cytochrome P450 and acetylcholinesterase. In addition, DCD has been shown to have an effect on the uptake and metabolism of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using DCD in laboratory experiments is its low cost and availability. It is also a relatively safe compound to work with and has a low toxicity. However, DCD is also a relatively unstable compound and can degrade over time if not stored properly.

Future Directions

Due to its versatility and potential applications, there are a number of future directions for DCD research. These include further investigation into its mechanism of action, its potential therapeutic applications, and its potential to be used as a drug delivery system. In addition, further research into the biochemical and physiological effects of DCD could lead to the development of new therapeutic agents and improved drug delivery systems.

Synthesis Methods

DCD is synthesized through a reaction between 1,4-dichlorobutane and 1-amino-1,4-diazepane. This reaction is catalyzed by a strong base such as sodium hydroxide or potassium hydroxide. The reaction produces a white solid that is then recrystallized to obtain pure DCD.